Cas no 16112-34-8 (1H-Pyrazole,3-(4-methylphenyl)-1,5-diphenyl-)

• Product Name: 1H-Pyrazole,3-(4-methylphenyl)-1,5-diphenyl-
• CAS No: 16112-34-8
• MF: C₂₂H₁₈N₂
• MW: 310.391725063324
• CID: 209612
• PubChem ID: 288925
• Update Time: 2025-04-19

1H-Pyrazole,3-(4-methylphenyl)-1,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,3-(4-methylphenyl)-1,5-diphenyl-
• 3-(4-methylphenyl)-1,5-diphenylpyrazole
• 3-(4-Methylphenyl)-1,5-diphenyl-1H-pyrazole
• NSC-150294
• DTXSID60302335
• 16112-34-8
• NSC150294

• Inchi： 1S/C22H18N2/c1-17-12-14-18(15-13-17)21-16-22(19-8-4-2-5-9-19)24(23-21)20-10-6-3-7-11-20/h2-16H,1H3
• InChI Key： HWNIPAADGXCGJV-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(C2C=CC=CC=2)=CC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 310.14714
• Monoisotopic Mass: 310.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 487.3°Cat760mmHg
• Flash Point: 248.5°C
• Refractive Index: 1.617
• PSA: 17.82